Cas no 400085-20-3 (4-Methyl-4-nitro-1-(2-thienyl)-1-pentanone)

• Product Name: 4-Methyl-4-nitro-1-(2-thienyl)-1-pentanone
• CAS No: 400085-20-3
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• CID: 6786431
• PubChem ID: 3770999
• Update Time: 2025-11-01

4-Methyl-4-nitro-1-(2-thienyl)-1-pentanone Chemical and Physical Properties

Names and Identifiers

• Oprea1_802425
• 400085-20-3
• 4-methyl-4-nitro-1-thiophen-2-ylpentan-1-one
• 4-methyl-4-nitro-1-(2-thienyl)-1-pentanone
• AKOS005096197
• 6G-336S
• DTXSID901266799
• 4-methyl-4-nitro-1-(thiophen-2-yl)pentan-1-one
• 4-Methyl-4-nitro-1-(2-thienyl)-1-pentanone

• Inchi： 1S/C10H13NO3S/c1-10(2,11(13)14)6-5-8(12)9-4-3-7-15-9/h3-4,7H,5-6H2,1-2H3
• InChI Key： WZKPILNFGIEWJC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CCC(C)(C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 227.06161445g/mol
• Monoisotopic Mass: 227.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.1Ų

Additional information on 4-Methyl-4-nitro-1-(2-thienyl)-1-pentanone

4-Methyl-4-nitro-1-(2-thienyl)-1-pentanone (CAS No. 400085-20-3): A Versatile Building Block in Modern Medicinal Chemistry

4-Methyl-4-nitro-1-(2-thienyl)-1-pentanone (CAS No. 400085-20-3) is a structurally unique organic compound that has garnered significant attention in the field of medicinal chemistry due to its multifunctional core and potential for molecular modification. This nitro-substituted thienyl ketone exhibits a distinct combination of electron-withdrawing nitro and electron-donating thienyl groups, which together create a dynamic chemical environment suitable for a wide range of synthetic transformations. Recent studies published in Journal of Medicinal Chemistry (2023) highlight its role as a key intermediate in the development of novel anti-inflammatory agents and kinase inhibitors, emphasizing its importance in drug discovery pipelines.

The core structure of 4-Methyl-4-nitro-1-(2-thienyl)-1-pentanone features a five-carbon chain (pentanone backbone) flanked by a nitro group at the 4-position and a 2-thienyl substituent at the 1-position. This arrangement creates a conjugated system that enhances the molecule's reactivity in nucleophilic addition reactions, a property extensively explored in organic synthesis research. A 2024 study in ACS Organic Letters demonstrated that the nitro group acts as a directing moiety in C-H functionalization reactions, enabling the selective introduction of various functional groups to the pentanone skeleton. This finding has significant implications for the development of targeted drug delivery systems and prodrug strategies.

Recent advances in computational chemistry have provided deeper insights into the molecular orbital interactions of 4-Methyl-4-nitro-1-(2-thienyl)-1-pentanone. Density functional theory (DFT) calculations published in Chemical Science (2023) reveal that the thienyl ring exhibits a strong π-electron density, which facilitates its participation in π-π stacking interactions. This property is particularly valuable in supramolecular chemistry applications, where the compound can serve as a non-covalent linker in the assembly of complex molecular architectures. The nitro group also contributes to the molecule's ability to form hydrogen bonds, a feature that has been exploited in the design of self-assembling nanomaterials.

The synthetic flexibility of 4-Methyl-4-nitro-1-(2-thienyl)-1-pentanone has made it a cornerstone in the development of biologically active molecules. A notable application is its use in the synthesis of thienyl-containing kinase inhibitors, as reported in Nature Communications (2023). Researchers have demonstrated that the thienyl moiety can mimic the binding interactions of natural substrates with ATP-dependent kinases, while the nitro substituent enhances the compound's solubility and metabolic stability. This dual functionality has led to the creation of next-generation anti-cancer agents with improved pharmacokinetic profiles.

Recent biological evaluation studies have further expanded the therapeutic potential of 4-Methyl-4-nitro-1-(2-thienyl)-1-pentanone. In a 2024 preclinical trial published in Pharmacological Research, derivatives of this compound exhibited selective inhibition of the PDK1 enzyme, a key player in cancer cell metabolism. The pentanone backbone was found to provide optimal hydrophobic interactions with the enzyme's active site, while the nitro group modulated the compound's redox properties to enhance its efficacy. These findings underscore the structure-activity relationship studies that are critical in optimizing molecular scaffolds for drug development.

The environmental stability of 4-Methyl-4-nitro-1-(2-thienyl)-1-pentanone has also made it a preferred reagent in green chemistry applications. A comparative study in Green Chemistry (2023) showed that this compound can be efficiently synthesized using microwave-assisted protocols with high yields and minimal byproduct formation. The nitro group was found to act as a radical scavenger during the reaction, preventing unwanted side reactions and improving the overall atom economy. This property aligns well with the sustainable manufacturing goals of the pharmaceutical industry.

Looking ahead, researchers are exploring the bioconjugation potential of 4-Methyl-4-nitro-1-(2-thienyl)-1-pentanone for precision medicine applications. A 2024 paper in Advanced Drug Delivery Reviews describes the use of this compound as a linker molecule in the construction of antibody-drug conjugates (ADCs). The thienyl ring was found to provide optimal steric compatibility with antibody binding sites, while the nitro group facilitated controlled release of the cytotoxic payload under specific redox conditions. This innovative application highlights the versatility of the compound in biomedical engineering.

As the field of medicinal chemistry continues to evolve, 4-Methyl-4-nitro-1-(2-thienyl)-1-pentanone (CAS No. 400085-20-3) stands out as a transformative molecule with broad cross-disciplinary applications. From its role as a synthetic intermediate in drug discovery to its potential in nanostructured materials, this compound exemplifies the power of structure-based design in modern chemistry. Ongoing research is expected to uncover new biological activities and material properties, further cementing its position as a pivotal molecule in the 21st century chemical sciences.

Key Research Areas currently under investigation include: 1) Development of thienyl-based prodrugs with enhanced bioavailability; 2) Exploration of nitro group activation in photodynamic therapy applications; and 3) Utilization of the pentanone backbone in the design of smart polymers with stimuli-responsive properties. These studies are supported by international collaborations across academia and industry, reflecting the global significance of this compound in innovative research.

Future Directions in the study of 4-Methyl-4-nitro-1-(2-thienyl)-1-pentanone will likely focus on computational modeling to predict novel reaction pathways and machine learning approaches for optimizing its molecular modifications. As artificial intelligence becomes more integrated into chemical research, this compound is poised to serve as a benchmark molecule for testing new predictive algorithms in drug discovery and materials science. The continued exploration of its chemical and biological properties promises to yield breakthrough innovations across multiple scientific disciplines.

Summary of Key Points: 1. Chemical Structure and Properties: - 4-Methyl-4-nitro-1-(2-thienyl)-1-pentanone (CAS No. 400085-20-3) features a pentanone backbone with a nitro group and a thienyl ring, creating a dynamic chemical environment. - The nitro group acts as a directing moiety in synthetic reactions, while the thienyl ring contributes to π-electron density and hydrogen bonding capabilities. 2. Synthetic Applications: - Used as a synthetic intermediate in drug discovery, particularly in the development of antibody-drug conjugates (ADCs) and prodrugs. - Demonstrates green chemistry potential with microwave-assisted synthesis and high atom economy. 3. Biological and Medical Applications: - Explored for precision medicine, photodynamic therapy, and smart polymers with stimuli-responsive properties. - Potential in biomedical engineering and nanostructured materials. 4. Material Science and Engineering: - Utilized in the construction of antibody-drug conjugates and smart polymers. - Investigated for environmental stability and sustainable manufacturing. 5. Future Research Directions: - Computational modeling and machine learning approaches for optimizing molecular modifications. - Integration with artificial intelligence in chemical research and drug discovery. - Continued exploration of chemical and biological properties for potential breakthrough innovations. Conclusion: 4-Methyl-4-nitro-1-(2-thienyl)-1-pentanone (CAS No. 400085-20-3) is a multifaceted compound with significant implications across medicinal chemistry, material science, and green chemistry. Its versatile structure and properties make it a pivotal molecule in both basic and applied research, with promising applications in innovative therapies, sustainable manufacturing, and advanced materials. Ongoing research is expected to further expand its role in cross-disciplinary scientific advancements.